2,2-Dimethyl-alpha-2-propenyl-1,3-dioxolane-4-methanol
Cat. No. B8406468
M. Wt: 172.22 g/mol
InChI Key: JLOSETSSWWTNSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05623081
Procedure details
A solution of 11 g of [R-(R*,R*)]-2,2-dimethyl-alpha-2-propenyl-1,3-dioxolane-4-methanol, prepared by the procedure described in J. Am. Chem. Soc., 1985, 107(26), 8186-8190, in 300 ml of 1:1 tetrahydrofuran: 2N hydrochloric acid is heated at the reflux temperature of the solvents for 2 hours. Chloroform is added and the layers are separated. The aqueous layer is re-extracted 2× with chloroform. The aqueous layer is neutralized with potassium carbonate and exhaustively extracted with 80% chloroform/iso-propanol. The combined organic layers are concentrated in vacuo to give 7.51 g of the desired product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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CC1(C)[O:6][CH:5]([CH:7]([CH2:9][CH:10]=[CH2:11])[OH:8])[CH2:4][O:3]1.Cl.C(Cl)(Cl)Cl>O1CCCC1>[CH2:4]([OH:3])[CH:5]([OH:6])[CH:7]([OH:8])[CH2:9][CH:10]=[CH2:11]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC1(OCC(O1)C(O)CC=C)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(Cl)(Cl)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the layers are separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer is re-extracted 2× with chloroform
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EXTRACTION
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Type
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EXTRACTION
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Details
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exhaustively extracted with 80% chloroform/iso-propanol
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The combined organic layers are concentrated in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C(C(CC=C)O)O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.51 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
